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Compound of Interest

Compound Name: Butyl phenylcarbamodithioate

Technical Inquiry: Butyl Phenylcarbamodithioate

To our valued researchers, scientists, and drug development professionals,

This document addresses the inquiry regarding the chemical compound "Butyl
phenylcarbamodithioate," specifically concerning its Chemical Abstracts Service (CAS)
number and its standardized [UPAC name.

Following a comprehensive search of chemical databases and scientific literature, a definitive
CAS number and a standardized IUPAC name for a compound explicitly named "Butyl
phenylcarbamodithioate" could not be located. This suggests that the compound may not be
widely registered, may be known under a different nomenclature, or could represent a novel
chemical entity.

The nomenclature "Butyl phenylcarbamodithioate" implies a dithiocarbamate structure, but it
is ambiguous as to the precise connectivity of the butyl group. Two primary isomers could be
inferred:

» Butyl N-phenylcarbamodithioate: Where the butyl group is attached to the nitrogen atom.

« S-Butyl phenylcarbamodithioate: Where the butyl group is attached to a sulfur atom,
forming a thioester linkage.
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Despite targeted searches for both potential isomers, no registered compound with a
corresponding CAS number and a confirmed IUPAC name matching the initial query was
identified. The searches yielded information on related compounds, such as carbamates
(oxygen analogues) and other dithiocarbamate derivatives with different substitution patterns,
but not the specific "Butyl phenylcarbamodithioate" in question.

Implications for Further Research and Development

Without a unique CAS identifier, retrieving specific experimental data, such as physicochemical
properties, toxicological information, and established analytical methods, is not feasible. A CAS
number is essential for accurately tracking and compiling information related to a specific
chemical substance.

Therefore, we are unable to provide the requested in-depth technical guide, including data
tables, experimental protocols, and visualizations, as the foundational identification of the
compound could not be established.

For researchers interested in this specific chemical structure, the following steps are
recommended:

o Chemical Synthesis and Characterization: If this compound is central to a research project, it
would likely need to be synthesized. Following synthesis, structural confirmation using
analytical technigues such as Nuclear Magnetic Resonance (NMR) spectroscopy, mass
spectrometry, and elemental analysis would be required.

o CAS Registry Nomination: Once the structure is unequivocally confirmed, it can be submitted
to the Chemical Abstracts Service for registration, at which point a new CAS number would
be assigned.

We regret that we could not provide the specific information requested at this time. Should a
CAS number or a standardized name for this compound be identified, a comprehensive
technical guide can be developed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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